Cas no 103-04-8 (2-(phenylsulfanyl)acetic acid)

2-(phenylsulfanyl)acetic acid Properties

Names and Identifiers

• (Phenylthio)acetic acid
• Phenylmercaptoacetic acid~S-Phenylthioglycolic acid~Thiophenoxyacetic acid
• 2-Phenylsulfanylacetic Acid
• Phenyl thioacetic acid
• Phenylmercaptoaceticacid
• (Phenylmercapto)acetic Acid
• S-Phenylthioglycolic Acid
• Thiophenoxyacetic Acid
• Aceticacid, (phenylthio)- (6CI,7CI,8CI,9CI)
• (S-Phenylmercapto)acetic acid
• 2-(Phenylsulfanyl)acetic acid
• 2-(Phenylthio)aceticacid
• Carboxymethyl phenyl sulfide
• NSC 9582
• Phenylthioglycolic acid
• a-Carboxythioanisole
• (phenylthio)acetic
• RARECHEM AL BO 0363
• α-Carboxythioanisole
• (PHENYLTHIO)ACETIC A
• (Phenylthio)acetiAcid
• Aceticacid,(phenylthio)-
• Phenylmercaptoacetic acid
• 2-(Phenylthio)acetic acid
• Phenylthio)acetic ac
• Phenylthioglycolicacid
• (Phenylsulfanyl)acetic acid
• (Phenylthio)aceticacid
• Acetic acid, (phenylthio)-
• 2-Mercapto-2-phenylacetic acid
• M12342PPGS
• MOTOSAGBNXXRRE-UHFFFAOYSA-N
• +Expand

• MDL： MFCD00004355
• InChIKey： MOTOSAGBNXXRRE-UHFFFAOYSA-N
• Inchi： 1S/C8H8O2S/c9-8(10)6-11-7-4-2-1-3-5-7/h1-5H,6H2,(H,9,10)
• SMILES： S(C([H])([H])C(=O)O[H])C1C([H])=C([H])C([H])=C([H])C=1[H]
• BRN： 2045072

Computed Properties

• Exact Mass: 168.024501g/mol
• Surface Charge: 0
• XLogP3: 1.9
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 3
• Monoisotopic Mass: 168.024501g/mol
• Monoisotopic Mass: 168.024501g/mol
• Topological Polar Surface Area: 62.6Ų
• Heavy Atom Count: 11
• Complexity: 130
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• Tautomer Count: nothing
• Surface Charge: 0

Experimental Properties

• LogP: 1.86330
• PSA: 62.60000
• Boiling Point: 258 °C at 760 mmHg
• Melting Point: 62.0 to 66.0 deg-C
• Flash Point: 109.9 °C
• Color/Form: Lumpy powder with a foul smell.
• Solubility: Not determined
• Density: 1.1400

2-(phenylsulfanyl)acetic acid Security Information

• Symbol: GHS07
• WGK Germany：3
• Safety Term：S26;S36
• Safety Instruction： S26-S36
• Risk Phrases：R36/37/38
• Dangerous goods sign： Xi
• Hazardous Material transportation number：UN 3335
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Prompt：warning
• Risk Phrases： 36/37/38
• Signal Word：Warning

2-(phenylsulfanyl)acetic acid Customs Data

• HS CODE：2930909090
• Customs Data：

  China Customs Code:

  2930909090

  Overview:

  2930909090. Other organic sulfur compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2930909090. other organo-sulphur compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters
• Pharmaceutical and Biochemical Products Pharmaceutical Intermediates